Cas no 4074-53-7 (1-4-(propan-2-ylsulfanyl)phenylethan-1-one)
1-4-(Propan-2-ylsulfanyl)phenylethan-1-one is a specialized organic compound featuring a phenyl ketone core substituted with an isopropylthio group at the para position. This structural configuration imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic organic chemistry. The compound’s thioether linkage enhances its utility in nucleophilic substitution reactions, while the ketone group offers versatility for further derivatization. Its well-defined molecular structure ensures consistent performance in applications such as pharmaceuticals, agrochemicals, and material science. The compound is characterized by high purity and stability, facilitating precise control in complex synthetic pathways. Its compatibility with a range of reaction conditions underscores its broad applicability in research and industrial processes.
4074-53-7 structure
Product Name:1-4-(propan-2-ylsulfanyl)phenylethan-1-one
CAS No:4074-53-7
MF:C11H14OS
MW:194.293262004852
CID:1512503
PubChem ID:12340442
Update Time:2025-11-02
1-4-(propan-2-ylsulfanyl)phenylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[4-[(1-methylethyl)thio]phenyl]-
- 1-[4-(propan-2-ylsulfanyl)phenyl]ethanone
- 1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one
- G21157
- AKOS005216865
- 4074-53-7
- STL219955
- CS-0258092
- EN300-69080
- DTXSID401269336
- WTTFHZPZGUCXKR-UHFFFAOYSA-N
- Z600447052
- 1-[4-[(1-Methylethyl)thio]phenyl]ethanone
- SCHEMBL5319294
- 1-(4-propan-2-ylsulfanylphenyl)ethanone
- 1-4-(propan-2-ylsulfanyl)phenylethan-1-one
-
- Inchi： 1S/C11H14OS/c1-8(2)13-11-6-4-10(5-7-11)9(3)12/h4-8H,1-3H3
- InChI Key： WTTFHZPZGUCXKR-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(C)=O)=CC=1)C(C)C
Computed Properties
- Exact Mass: 194.07662
- Monoisotopic Mass: 194.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
1-4-(propan-2-ylsulfanyl)phenylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328762-50mg |
1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one |
4074-53-7 | 95% | 50mg |
￥1152.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328762-100mg |
1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one |
4074-53-7 | 95% | 100mg |
￥1490.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328762-250mg |
1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one |
4074-53-7 | 95% | 250mg |
￥2088.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328762-500mg |
1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one |
4074-53-7 | 95% | 500mg |
￥3924.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328762-1g |
1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one |
4074-53-7 | 95% | 1g |
￥5652.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328762-2.5g |
1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one |
4074-53-7 | 95% | 2.5g |
￥11052.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328762-5g |
1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one |
4074-53-7 | 95% | 5g |
￥16344.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328762-10g |
1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one |
4074-53-7 | 95% | 10g |
￥24228.00 | 2024-05-14 | |
| TRC | B526363-25mg |
1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one |
4074-53-7 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B526363-50mg |
1-[4-(propan-2-ylsulfanyl)phenyl]ethan-1-one |
4074-53-7 | 50mg |
$ 70.00 | 2022-06-07 |
1-4-(propan-2-ylsulfanyl)phenylethan-1-one Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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